(s)-Tert-butyl 4-(4-(5-(aminomethyl)-2-oxooxazolidin-3-yl)-2-fluorophenyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-[4-[(5S)-5-(aminomethyl)-2-oxo-1,3-oxazolidin-3-yl]-2-fluorophenyl]piperazine-1-carboxylate
• InChI: InChI=1S/C19H27FN4O4/c1-19(2,3)28-17(25)23-8-6-22(7-9-23)16-5-4-13(10-15(16)20)24-12-14(11-21)27-18(24)26/h4-5,10,14H,6-9,11-12,21H2,1-3H3/t14-/m0/s1
• InChI Key: PCEMTBKNDSHYGA-AWEZNQCLSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=C(C=C(C=C2)N3CC(OC3=O)CN)F
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=C(C=C(C=C2)N3C[C@@H](OC3=O)CN)F
• Molecular Formula: C19H27FN4O4
• DSSTOX Substance ID: DTXSID40725205
• Molecular Weight: 394.4 g/mol
• CAS RN: 268209-15-0

Description

The compound contains a piperazine moiety, which is often found in drugs or bioactive molecules. This widespread presence is due to different possible roles depending on the position in the molecule and on the therapeutic class. The piperazine moiety is mainly used as a basic and hydrophilic group to optimize the pharmacokinetic properties of the final molecule or as a scaffold to arrange pharmacophoric groups in the proper position in the interaction with the target macromolecules.

Synthesis Analysis

The synthesis of piperazine-containing compounds often involves various intra- and intermolecular reactions. Some common synthetic methodologies include Buchwald–Hartwig amination, aromatic nucleophilic substitution, reductive amination, Finkelstein alkylation, and amide bond formation.

Molecular Structure Analysis

The piperazine moiety is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. It is an important synthetic fragment for designing drugs and plays a significant role in the pharmaceutical industry.

Chemical Reactions Analysis

Piperazine-containing compounds can undergo a variety of chemical reactions due to the chemical reactivity of piperazine-based synthons. These reactions facilitate its insertion into the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of piperazine-containing compounds can be influenced by the presence of the piperazine moiety. This moiety can impact the physicochemical properties of the final molecule, and its structural and conformational characteristics can facilitate easy handling in synthetic chemistry.

Mechanism of Action

The mechanism of action of piperazine-containing compounds can vary greatly depending on the specific compound and its intended use. For example, some piperazine derivatives have been found to induce apoptosis in cancer cells.

Future Directions

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Future research will likely continue to explore the synthesis and application of different piperazine derivatives and their potential uses in various therapeutic areas.